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Compound of Interest

Compound Name: Fibrostatin C

Cat. No.: B1672661

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and use of Fibrostatin C
stock solutions in cell culture experiments. Fibrostatin C is a potent inhibitor of prolyl 4-
hydroxylase (P4H), an enzyme crucial for collagen biosynthesis.[1][2] This document offers
comprehensive guidance on solubility, storage, and application of Fibrostatin C for in vitro
studies.

Data Presentation

Quantitative data for Fibrostatin C is summarized in the table below for easy reference.
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Property Value Reference
Molecular Weight 409.41 g/mol [11[3]
Appearance Powder [1]
Purity >99%
B Soluble in DMSO (e.g., 40
Solubility [4]
mg/mL)
Storage (Powder) -20°C for up to 3 years [1]
Storage (in Solvent) -80°C for up to 1 year [1]
Recommended Working
50 pM [5]

Concentration

Experimental Protocols

Protocol for Preparing Fibrostatin C Stock Solution (10

mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of Fibrostatin C using

dimethyl sulfoxide (DMSO) as the solvent.

Materials:

Fibrostatin C powder

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Pre-weighing (Optional but Recommended): While not always necessary for small quantities
due to potential loss, for larger amounts, accurately weigh the desired amount of Fibrostatin
C powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock
solution, you would need 4.09 mg of Fibrostatin C (Molecular Weight = 409.41 g/mol ).

Solvent Addition: Add the calculated volume of DMSO to the tube containing the Fibrostatin
C powder. For the example above, add 1 mL of DMSO.

Dissolution: Vortex the tube thoroughly for 1-2 minutes until the powder is completely
dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually
inspect the solution to ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year).[1] For short-term
use, storage at -20°C is also possible, though long-term stability data at this temperature is
less established.

Note on DMSO Concentration: It is critical to maintain a low final concentration of DMSO in the

cell culture medium, as higher concentrations can be toxic to cells.[6] The final DMSO

concentration should ideally be kept below 0.5% and not exceed 1%.

Protocol for Treating Cells with Fibrostatin C

This protocol outlines the steps for diluting the Fibrostatin C stock solution and applying it to

cell cultures.

Materials:

Prepared Fibrostatin C stock solution (10 mM in DMSO)
Complete cell culture medium appropriate for your cell line
Cultured cells ready for treatment

Sterile serological pipettes and micropipette tips
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Procedure:

Thaw Stock Solution: Thaw a single aliquot of the Fibrostatin C stock solution at room
temperature.

Prepare Intermediate Dilution (Optional but Recommended): To ensure accurate final
concentrations, it is advisable to prepare an intermediate dilution of the stock solution in
complete cell culture medium. For example, to achieve a final concentration of 50 uM, you
can prepare a 1 mM intermediate solution by adding 10 pL of the 10 mM stock to 90 uL of
culture medium.

Final Dilution and Treatment: Add the appropriate volume of the stock or intermediate
solution to your cell culture plates to achieve the desired final concentration. For instance, to
get a 50 uM final concentration in 1 mL of medium, add 5 pL of the 1 mM intermediate
solution. Gently swirl the plate to ensure even distribution.

Incubation: Incubate the cells for the desired experimental duration under standard cell
culture conditions (e.g., 37°C, 5% COz).

Control Group: Remember to include a vehicle control group in your experiment, treating
cells with the same final concentration of DMSO used in the experimental groups.

Visualizations

Experimental Workflow for Fibrostatin C Stock Solution
Preparation and Application
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Caption: Workflow for preparing and applying Fibrostatin C.
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Signaling Pathway of Prolyl 4-Hydroxylase Inhibition by
Fibrostatin C
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Caption: Inhibition of P4H by Fibrostatin C blocks collagen maturation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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